Cas no 106917-60-6 (1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl-)

1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl- structure
106917-60-6 structure
Product Name:1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl-
CAS No:106917-60-6
MF:C11H18N2
MW:178.274022579193
CID:197555
PubChem ID:86269
Update Time:2025-04-19

1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,N3-(1,1-dimethylethyl)-4-methyl-
    • 3-N-tert-butyl-4-methylbenzene-1,3-diamine
    • 1,3-benzenediamine, N~3~-(1,1-dimethylethyl)-4-methyl-
    • 2-N-tert-Butyl-2,4-toluenediamine
    • N~3~-tert-Butyl-4-methylbenzene-1,3-diamine
    • SCHEMBL9750979
    • AKOS011882296
    • DTXSID0073035
    • 1,3-Benzenediamine, N3-(1,1-dimethylethyl)-4-methyl-
    • 106917-60-6
    • Inchi: 1S/C11H18N2/c1-8-5-6-9(12)7-10(8)13-11(2,3)4/h5-7,13H,12H2,1-4H3
    • InChI Key: LQIOQITTZDEHKW-UHFFFAOYSA-N
    • SMILES: N(C1C=C(C=CC=1C)N)C(C)(C)C

Computed Properties

  • Exact Mass: 178.14714
  • Monoisotopic Mass: 178.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.007
  • Boiling Point: 315.2°Cat760mmHg
  • Flash Point: 168.7°C
  • Refractive Index: 1.578
  • PSA: 38.05
  • LogP: 3.44180
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